Cas no 113641-76-2 (4-Iodocinnamic Acid)
4-Iodocinnamic Acid is a halogenated derivative of cinnamic acid, featuring an iodine substituent at the para position of the phenyl ring. This compound is widely utilized in organic synthesis, particularly in cross-coupling reactions such as the Heck and Suzuki reactions, due to its reactivity as an aryl iodide. Its crystalline structure and well-defined properties make it a valuable intermediate in pharmaceutical and material science research. The iodine moiety enhances its utility in palladium-catalyzed transformations, enabling efficient carbon-carbon bond formation. With high purity and stability, 4-Iodocinnamic Acid is a reliable reagent for constructing complex molecular frameworks in synthetic chemistry applications.
4-Iodocinnamic Acid structure
Product Name:4-Iodocinnamic Acid
CAS No:113641-76-2
MF:C9H7IO2
MW:274.055155038834
CID:2620894
PubChem ID:5871757
Update Time:2025-06-25
4-Iodocinnamic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-iodophenyl)acrylic acid
- 2-Propenoic acid, 3-(4-iodophenyl)-, (2E)-
- 4-Iodocinnamic Acid
- (E)-3-(4-iodophenyl)prop-2-enoic acid
- e-3-(4-iodophenyl)propenoic acid
- (2E)-3-(4-iodophenyl)prop-2-enoic acid
- AKOS015890600
- D74777
- SCHEMBL767486
- MFCD00046553
- STL444441
- SCHEMBL557028
- MS-11185
- 113641-76-2
- BBL035954
- NIDLJAPEZBFHGP-ZZXKWVIFSA-N
- (E)-3-(4-iodophenyl)acrylic acid
- 4-IODOCINNAMICACID
- 34633-09-5
- FI68045
- 3-(4-Iodophenyl)prop-2-enoic acid;3-(4-Iodophenyl)acrylic acid
-
- MDL: MFCD00046553
- Inchi: 1S/C9H7IO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- InChI Key: NIDLJAPEZBFHGP-ZZXKWVIFSA-N
- SMILES: IC1C=CC(/C=C/C(=O)O)=CC=1
Computed Properties
- Exact Mass: 273.94908g/mol
- Monoisotopic Mass: 273.94908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
4-Iodocinnamic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I697508-50mg |
4-Iodocinnamic Acid |
113641-76-2 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I697508-100mg |
4-Iodocinnamic Acid |
113641-76-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I697508-500mg |
4-Iodocinnamic Acid |
113641-76-2 | 500mg |
$ 340.00 | 2022-06-04 | ||
| Apollo Scientific | OR311057-1g |
4-Iodocinnamic acid |
113641-76-2 | 1g |
£149.00 | 2025-02-19 | ||
| A2B Chem LLC | AI86178-5g |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | 97% | 5g |
$240.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1159631-100mg |
(E)-3-(4-Iodophenyl)acrylic acid |
113641-76-2 | 97% | 100mg |
¥235.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1159631-250mg |
(E)-3-(4-Iodophenyl)acrylic acid |
113641-76-2 | 97% | 250mg |
¥453.00 | 2024-08-09 | |
| Apollo Scientific | OR311057-250mg |
4-Iodocinnamic acid |
113641-76-2 | 250mg |
£75.00 | 2025-02-19 | ||
| Apollo Scientific | OR311057-5g |
4-Iodocinnamic acid |
113641-76-2 | 5g |
£447.00 | 2025-02-19 | ||
| A2B Chem LLC | AI86178-250mg |
(2E)-3-(4-iodophenyl)prop-2-enoic acid |
113641-76-2 | 97% | 250mg |
$40.00 | 2024-04-20 |
4-Iodocinnamic Acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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